Cas no 1805048-96-7 (2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile)

• Product Name: 2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile
• CAS No: 1805048-96-7
• MF: C₉H₇F₃N₂O
• MW: 216.159892320633
• CID: 4882863
• Update Time: 2025-05-21

2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile

• Inchi： 1S/C9H7F3N2O/c1-15-6-4-5(2-3-13)14-8(7(6)10)9(11)12/h4,9H,2H2,1H3
• InChI Key： ALUMFZIPLXVYKP-UHFFFAOYSA-N
• SMILES： FC1C(=CC(CC#N)=NC=1C(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 253
• XLogP3: 1.3
• Topological Polar Surface Area: 45.9

Additional information on 2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile

2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile (CAS No. 1805048-96-7): A Comprehensive Overview

2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile (CAS No. 1805048-96-7) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds promise in the development of new therapeutic agents. In this article, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a comprehensive overview.

Chemical Structure and Properties

2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile is a fluorinated pyridine derivative with a molecular formula of C₁₀H₇F₃N₂O and a molecular weight of approximately 224.16 g/mol. The presence of difluoromethyl, fluoro, and methoxy groups imparts distinct chemical properties to this compound. The difluoromethyl group enhances the lipophilicity and metabolic stability, while the fluoro substitution at the 3-position increases the electronic effects, making the molecule more reactive in certain chemical reactions. The methoxy group at the 4-position further modulates the electronic environment and contributes to the overall stability of the molecule.

Synthesis Methods

The synthesis of 2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile has been explored through various routes, each offering unique advantages and challenges. One common approach involves the reaction of 3-fluoro-4-methoxypyridine with difluoromethylating agents followed by acetonitrile substitution. Recent studies have reported improved yields and selectivity using transition metal-catalyzed methods, such as palladium-catalyzed cross-coupling reactions. These advancements have significantly enhanced the efficiency and scalability of the synthesis process, making it more viable for large-scale production.

Biological Activity and Potential Applications

The biological activity of 2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile has been extensively studied in recent years. Preliminary in vitro assays have shown that this compound exhibits potent inhibitory activity against various enzymes and receptors, making it a promising lead for drug discovery. For instance, it has been reported to inhibit key enzymes involved in cancer cell proliferation and inflammation, suggesting its potential as an anticancer or anti-inflammatory agent.

In addition to its direct biological effects, 2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile has also been explored as a building block for more complex molecules. Its unique structural features allow for facile functionalization and derivatization, enabling researchers to design and synthesize a wide range of analogs with enhanced pharmacological properties. This versatility has led to its application in combinatorial chemistry and high-throughput screening platforms.

Clinical Trials and Future Prospects

The promising preclinical results of 2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile have paved the way for further clinical evaluation. Several Phase I trials are currently underway to assess its safety and efficacy in human subjects. Early data from these trials have shown favorable pharmacokinetic profiles and tolerability, supporting its continued development as a potential therapeutic agent.

In conclusion, 2-(Difluoromethyl)-3-fluoro-4-methoxypyridine-6-acetonitrile (CAS No. 1805048-96-7) represents a significant advancement in the field of medicinal chemistry. Its unique chemical structure, coupled with its promising biological activity, positions it as a valuable candidate for drug discovery and development. Ongoing research efforts aim to further elucidate its mechanisms of action and optimize its therapeutic potential, contributing to the advancement of healthcare solutions for various diseases.